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Compound of Interest

Compound Name: 2-Ethyl-2-hexenal

Cat. No.: B1232207

Essential Safety and Handling Guide for 2-Ethyl-2-
hexenal

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Ethyl-2-hexenal in a laboratory setting. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Identifier and Hazard Information
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Identifier

Value

Chemical Name

2-Ethyl-2-hexenal

Synonyms 2-Ethyl-2-hexen-1-al, 2-Ethyl-3-propylacrolein
CAS Number 645-62-5

Molecular Formula C8H140

Molecular Weight 126.20 g/mol

Hazard Statements

Causes skin irritation (H315), May cause an
allergic skin reaction (H317), Causes serious
eye damage (H318), Harmful to aquatic life with
long lasting effects (H412).[1]

Signal Word

Danger

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are crucial to minimize exposure

and ensure safety when handling 2-Ethyl-2-hexenal.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles.[2]
Use a face shield when there

is a risk of splashing.

Protects against serious eye
damage from splashes and

vapors.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[3]
Wear fire/flame resistant and
impervious clothing.[1][2] A lab
coat or coveralls should be

worn.

Prevents skin irritation and
potential allergic reactions

upon contact.[1]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an

appropriate cartridge.[2]

Minimizes inhalation of harmful

vapors and mists.

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately take off all contaminated clothing.
Rinse skin with plenty of soap and water. If skin
irritation or a rash occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a Poison

Center or doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[2]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Handling Protocol

e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood.[1][2]

o Verify that an emergency eyewash station and safety shower are accessible.

o Don all required PPE as specified in the table above.

e Handling:
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[e]

Avoid breathing vapors or mists.[1]

o

Prevent contact with skin and eyes.[1][2]

[¢]

Use only non-sparking tools to prevent ignition.[2][4]

[¢]

Ground/bond container and receiving equipment to prevent static discharge.[4]

[e]

Keep the container tightly closed when not in use.[1][2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Store away from incompatible materials such as oxidizing agents.

Spill and Leak Response

e Immediate Actions:
o Evacuate personnel from the immediate area.
o Remove all sources of ignition.[1][2]
o Ensure adequate ventilation.

e Containment and Cleanup:

[¢]

Wear appropriate PPE, including respiratory protection.

o

Prevent the spill from entering drains or waterways.[2]

[e]

Absorb the spill with an inert, non-combustible material (e.g., sand, Chemizorb®).

(¢]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[2]

Disposal Plan

e Waste Chemical:
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o Dispose of the chemical and its container at an approved waste disposal facility.[2]

o Do not dispose of it in drains or the environment.[2]

e Contaminated Materials:

o Dispose of contaminated PPE, absorbent materials, and empty containers as hazardous
waste in accordance with local, state, and federal regulations.

o Empty containers can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning where permitted.[2]

Workflow and Safety Logic

The following diagram illustrates the logical flow for safely handling 2-Ethyl-2-hexenal, from
preparation to disposal.
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Safe Handling Workflow for 2-Ethyl-2-hexenal
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Caption: Safe Handling Workflow for 2-Ethyl-2-hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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